Cas no 1403746-68-8 (Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate)

Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate is a versatile quinoline derivative widely used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent at the 7-position and a methoxy group at the 6-position—enhance its reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The ethyl ester moiety further improves solubility and handling, making it suitable for diverse transformations. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a precursor for functionalized quinolines. Its high purity and stability ensure reliable performance in synthetic applications.
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate structure
1403746-68-8 structure
Product Name:Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
CAS No:1403746-68-8
MF:C13H12BrNO3
MW:310.14328289032
CID:4821966
Update Time:2025-06-12

Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 7-BROMO-6-METHOXYQUINOLINE-3-CARBOXYLATE
    • Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
    • Inchi: 1S/C13H12BrNO3/c1-3-18-13(16)9-4-8-5-12(17-2)10(14)6-11(8)15-7-9/h4-7H,3H2,1-2H3
    • InChI Key: GSTVXRWACDTNEA-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C(C=C1OC)=CC(C(=O)OCC)=CN=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 300
  • XLogP3: 3.1
  • Topological Polar Surface Area: 48.4

Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM229054-1g
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
1403746-68-8 97%
1g
$608 2021-08-04
Chemenu
CM229054-1g
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
1403746-68-8 97%
1g
$644 2022-09-03
Alichem
A189008988-1g
Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate
1403746-68-8 97%
1g
$752.40 2022-04-02

Additional information on Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate

Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate (CAS No. 1403746-68-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate (CAS No. 1403746-68-8) is a significant intermediate in the field of pharmaceutical synthesis, playing a crucial role in the development of various therapeutic agents. This compound, characterized by its bromo and methoxy substituents on the quinoline core, offers a unique structural framework that facilitates diverse chemical transformations. Its applications span across multiple domains, including medicinal chemistry, agrochemicals, and material science, underscoring its versatility and importance.

The quinoline scaffold is a well-documented pharmacophore in drug discovery, renowned for its broad spectrum of biological activities. The presence of both bromine and methoxy groups in Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate enhances its reactivity, making it an invaluable building block for synthesizing more complex molecules. These substituents not only influence the electronic properties of the molecule but also provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against various diseases. Notably, compounds derived from this scaffold have shown promise in the treatment of infectious diseases, cancer, and neurological disorders. The bromine atom in Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate is particularly advantageous for palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups at specific positions. This capability has been leveraged in the synthesis of novel antiviral agents and kinase inhibitors.

The methoxy group serves as another key feature, influencing both the metabolic stability and solubility of derived compounds. Researchers have exploited this property to optimize pharmacokinetic profiles, ensuring better bioavailability and reduced toxicity. For instance, recent studies have highlighted the use of Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate in developing potent antimalarial drugs by incorporating additional hydroxyl or amino groups through selective modifications.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of quinoline have been explored for their pesticidal and herbicidal properties. The structural flexibility of Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate allows chemists to design molecules that interact specifically with biological targets in pests, offering a greener alternative to traditional agrochemicals.

Advancements in synthetic methodologies have further enhanced the appeal of this intermediate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production runs, reducing costs and improving scalability. These innovations are particularly relevant in industrial settings where large-scale synthesis is required for commercial products.

The role of computational chemistry in designing derivatives of Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate cannot be overstated. Molecular modeling tools help predict the behavior of compounds before they are synthesized, saving time and resources. By simulating interactions with biological targets, researchers can identify promising candidates for further development, streamlining the drug discovery process.

In conclusion, Ethyl 7-bromo-6-methoxyquinoline-3-carboxylate (CAS No. 1403746-68-8) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for chemists working on next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and beyond.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd